Cas no 1805070-03-4 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate
• CAS No: 1805070-03-4
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891956
• Update Time: 2025-06-08

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-8(16)3-5-2-7(15)6(4-11)9(14-5)10(12)13/h2,10H,3-4H2,1H3,(H,14,15)
• InChI Key： GSWXLMWOJMPKQI-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(CC(=O)OC)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate (CAS No. 1805070-03-4): An Overview

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate (CAS No. 1805070-03-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate is composed of a pyridine ring with several functional groups, including a chloromethyl group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's reactivity and biological activity. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and pharmacokinetic properties of the molecule.

Recent studies have explored the synthesis of Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate using various methodologies. One notable approach involves the reaction of 2-difluoromethyl-4-hydroxypyridine with chloromethyl methyl ether followed by esterification with methanol. This multi-step process yields high purity and yield of the target compound, making it suitable for further pharmaceutical development.

In terms of biological activity, Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been found to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The pharmacokinetic profile of Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate has also been investigated. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's ability to cross biological membranes and its stability in plasma are important factors that contribute to its potential as a therapeutic agent.

To further understand the mechanisms of action and optimize its therapeutic potential, ongoing research is focused on structure-activity relationship (SAR) studies. These studies aim to identify key structural features that enhance the compound's biological activity while minimizing adverse effects. By modifying the functional groups or substituents on the pyridine ring, researchers hope to develop more potent and selective derivatives.

The safety profile of Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate is another critical aspect being evaluated in preclinical studies. Toxicology assessments are being conducted to ensure that the compound is safe for use in humans. Preliminary results indicate that it has a favorable safety profile at therapeutic doses, although further investigations are necessary to fully understand its long-term effects.

In conclusion, Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetate (CAS No. 1805070-03-4) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, we can expect to see more detailed insights into its mechanisms of action and potential clinical applications.